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Introduction: The Importance of the Scientific Record
Maintaining the integrity and accuracy of the scientific literature is paramount. Occasionally,

errors are discovered in published articles that necessitate a post-publication correction. These

corrections are formally announced through a corrigendum or erratum. Understanding the

nature of these notices and how to cite the corrected work is essential for ensuring the

accuracy of your own research and contributing to a reliable scientific record.

Corrigendum: (Plural: Corrigenda) A notice of a correction to an error made by the authors.

[1]

Erratum: (Plural: Errata) A notice of a correction to an error made by the publisher during

production (e.g., typesetting or formatting errors).[1]

For the purposes of citation, most styles treat these corrections similarly. The key principle is to

ensure that readers are directed to the most accurate version of the research and are aware

that a correction has been made, especially if the error is substantive (e.g., affecting data,

results, or conclusions).[2]

When to Cite a Corrigendum
The decision to explicitly mention a corrigendum in a citation depends on the citation style and

the significance of the correction.
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Substantive Corrections: If the correction impacts the scientific data, methodology, or

conclusions of the paper, it is crucial to acknowledge it to prevent the propagation of

incorrect information.[2]

Minor Corrections: Minor typographical errors that do not alter the scientific meaning

generally do not require a special notation in the citation, as the digital version of the article

is usually corrected directly.[2]

The American Psychological Association (APA) style, for example, advises citing the article as

you normally would.[2] The publisher is responsible for ensuring the digital version of the article

is corrected and linked to the correction notice, thereby always presenting the reader with the

most up-to-date version.[2] However, for other styles or when in doubt, it is best practice to

indicate that a correction exists.

Protocols for Citing a Research Paper with a
Corrigendum
Below are detailed protocols for citing a research paper that has an accompanying

corrigendum in three major citation styles: APA, Chicago, and MLA.

Protocol 3.1: APA (American Psychological Association)
7th Edition
The APA style guidance is the most straightforward. It presumes that the digital record is the

version of record and that publishers will link the correction to the original article.

Methodology:

In-text Citation: Cite the article as you normally would, using the author-date format. No

mention of the corrigendum is needed.

Example: (Author, Year)

Reference List Entry: Create a standard reference list entry for the article. Do not add any

information about the corrigendum. You are citing the corrected version of the work.[2]
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Format: Author, A. A., Author, B. B., & Author, C. C. (Year). Title of the article. Title of

Periodical, volume(issue), pages. --INVALID-LINK--

Rationale: This approach simplifies the citation process and relies on the publisher's

responsibility to maintain the scientific record. When a reader retrieves the article using your

citation, they will be automatically directed to the corrected version or see a prominent link to

the corrigendum.[2]

Protocol 3.2: Chicago Manual of Style (17th Edition) -
Notes and Bibliography
Chicago style offers flexibility, particularly in the notes, which can be used to provide additional

information about a source.

Methodology:

In-text Citation (Footnote):

First Footnote: Cite the original article in full, followed by information about the

corrigendum.

Example:1. John D. Author and Jane A. Smith, "Title of the Original Article," Journal
Name 55, no. 2 (2020): 235, corrigendum, Journal Name 55, no. 4 (2020): 512.

Subsequent Footnotes (Shortened):

Example:2. Author and Smith, "Shortened Title," 235.

Bibliography Entry: Add the corrigendum information to the end of the citation for the

original article.

Format: Author, John D., and Jane A. Smith. "Title of the Original Article." Journal Name

55, no. 2 (2020): 230-245. Corrigendum, Journal Name 55, no. 4 (2020): 512.

Protocol 3.3: MLA (Modern Language Association) 9th
Edition
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While the MLA Handbook does not provide an explicit rule for corrigenda, a logical approach is

to add the information to the end of the Works Cited entry to provide a complete record of the

source.

Methodology:

In-text Citation: Cite the article as usual using the author-page number format.

Example: (Author page)

Works Cited Entry: After the standard citation for the original article, add a period, followed

by information about the corrigendum.

Example: Smith, John. "The Signaling Pathway in Development." Journal of Cell Science,

vol. 12, no. 3, May 2019, pp. 45-58. JSTOR, doi:10.1234/jcs.2019.12345. Corrigendum,

vol. 12, no. 4, Aug. 2019, p. 112.

Data Presentation: Citation Style Summary
The table below summarizes the recommended citation formats for a research paper with a

corrigendum.
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Citation Style In-Text Citation Format
Reference List /
Bibliography Format

APA 7th Ed.
Standard (Author, Year)

format.

Cite the article as normal. No

information about the

corrigendum is included.

Chicago 17th Ed. Standard footnote format.

Author, F. M. "Article Title."

Journal Vol, no. Issue (Year):

Pages. Corrigendum, Journal

Vol, no. Issue (Year): Page.

MLA 9th Ed.
Standard (Author Page)

format.

Author, F. M. "Article Title."

Journal Title, vol. #, no. #,

Date, pp. ##-##. Corrigendum,

vol. #, no. #, Date, p. ##.

Mandatory Visualization: Researcher Workflow
The following diagram illustrates the logical workflow for a researcher when encountering and

citing a paper that may have a corrigendum.
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Workflow for Citing a Paper with a Corrigendum

1. Identify
Research Paper

2. Check for Corrigendum
(On journal site, PubMed, etc.)

Corrigendum
Exists?

3. Evaluate Significance
of Correction

Yes
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(No Corrigendum Mention)

No

Correction is
Substantive?

4a. Select Citation Style
(APA, Chicago, MLA)

Yes No
(e.g., minor typo)

5. Apply Style-Specific
Corrigendum Protocol

6. Finalize Citation
in Manuscript
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Caption: Workflow for identifying and citing a corrected research paper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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